Cas no 2034323-31-2 (N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide)

• Product Name: N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide
• CAS No: 2034323-31-2
• MF: C₁₅H₁₅N₃O₄S
• MW: 333.362302064896
• CID: 5551945
• Update Time: 2025-08-04

N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)ethyl]-2,5-dimethylfuran-3-carboxamide
• N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide

• Inchi： 1S/C15H15N3O4S/c1-8-7-10(9(2)22-8)13(19)16-4-5-18-14(20)12-11(3-6-23-12)17-15(18)21/h3,6-7H,4-5H2,1-2H3,(H,16,19)(H,17,21)
• InChI Key： FJCWVLYLUUKUDE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCN2C(=O)NC3C=CSC=3C2=O)=O)=C1C

Additional information on N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide

N-(2-{2,4-Dioxo-1H,2H,3H,4H-Thieno[3,2-d]Pyrimidin-3-Yl}Ethyl)-2,5-Dimethylfuran-3-Carboxamide: A Comprehensive Overview

The compound with CAS No 2034323-31-2, known as N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide, has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of thienopyrimidine fused with a furan ring system and incorporates a carboxamide group. Its structure is characterized by the presence of a thienopyrimidine moiety (a fused ring system consisting of a thiophene and pyrimidine) and a 2,5-dimethylfuran ring connected via an ethyl group to the carboxamide functionality.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets such as kinases and ion channels. The carboxamide group in this compound is particularly significant as it enhances bioavailability and stability in physiological conditions. The furan ring system contributes to the molecule's flexibility and ability to interact with biological targets through π-π interactions.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Research has shown that certain thienopyrimidine derivatives exhibit selective cytotoxicity against cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The N-(substituted ethyl) group in this compound may play a role in enhancing its pharmacokinetic properties, making it a suitable candidate for further preclinical studies.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The presence of the thienopyrimidine moiety makes it a candidate for use in organic electronics due to its conjugated π-systems. Recent advancements in this area have demonstrated that such compounds can be used as building blocks for designing novel semiconducting materials with tailored electronic properties.

From an environmental perspective, this compound has shown promise as a biodegradable additive in polymer materials. Its furan-based structure contributes to its ability to undergo enzymatic degradation under specific conditions. This property makes it an attractive option for developing sustainable materials that can reduce environmental impact.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce production costs. Novel synthetic routes involving microwave-assisted synthesis and catalytic methods are being explored to enhance scalability. Furthermore, efforts are being made to modify the substituents on the furan ring to tailor the compound's properties for specific applications.

In conclusion, N-(2-{2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-2,5-dimethylfuran-3-carboxamide represents a versatile molecule with diverse applications across medicine and materials science. Its unique structure and functional groups make it a valuable addition to ongoing research efforts aimed at developing innovative solutions in these fields.